Cas no 2640902-46-9 (1-methyl-4-(2-methylprop-1-en-1-yl)-1H-pyrazole)

1-Methyl-4-(2-methylprop-1-en-1-yl)-1H-pyrazole is a substituted pyrazole derivative characterized by its unique structural features, including a methyl group at the 1-position and a 2-methylprop-1-en-1-yl substituent at the 4-position. This compound is of interest in synthetic and medicinal chemistry due to its potential as a versatile intermediate for the development of heterocyclic frameworks. Its unsaturated side chain offers reactivity for further functionalization, while the pyrazole core provides a stable scaffold for applications in ligand design and bioactive molecule synthesis. The compound's well-defined structure and synthetic accessibility make it a valuable building block for researchers exploring novel chemical entities.

1-methyl-4-(2-methylprop-1-en-1-yl)-1H-pyrazole structure

2640902-46-9 structure

Product Name:1-methyl-4-(2-methylprop-1-en-1-yl)-1H-pyrazole

CAS No:2640902-46-9

MF:C₈H₁₂N₂

MW:136.194281578064

MDL:MFCD34183313

CID:5642703

PubChem ID:155941655

Update Time:2025-06-07

1-methyl-4-(2-methylprop-1-en-1-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 2640902-46-9
- 1-methyl-4-(2-methylprop-1-en-1-yl)-1H-pyrazole
- EN300-28254385
- MDL： MFCD34183313
- Inchi： 1S/C8H12N2/c1-7(2)4-8-5-9-10(3)6-8/h4-6H,1-3H3
- InChI Key： OXGTWEBSBXDEFQ-UHFFFAOYSA-N
- SMILES： N1(C)C=C(C=N1)/C=C(\C)/C

Computed Properties

Exact Mass: 136.100048391g/mol
Monoisotopic Mass: 136.100048391g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 136
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 17.8Å²

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Enamine	EN300-28254385-0.05g	1-methyl-4-(2-methylprop-1-en-1-yl)-1H-pyrazole	2640902-46-9	95.0%	0.05g	$252.0	2025-03-19
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Enamine	EN300-28254385-1.0g	1-methyl-4-(2-methylprop-1-en-1-yl)-1H-pyrazole	2640902-46-9	95.0%	1.0g	$1086.0	2025-03-19
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Enamine	EN300-28254385-5.0g	1-methyl-4-(2-methylprop-1-en-1-yl)-1H-pyrazole	2640902-46-9	95.0%	5.0g	$3147.0	2025-03-19
Enamine	EN300-28254385-10.0g	1-methyl-4-(2-methylprop-1-en-1-yl)-1H-pyrazole	2640902-46-9	95.0%	10.0g	$4667.0	2025-03-19
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